1-(5-Fluoropyrimidin-2-yl)-4-(naphthalene-1-carbonyl)piperazin-2-one

• IUPAC Name: 1-(5-fluoropyrimidin-2-yl)-4-(naphthalene-1-carbonyl)piperazin-2-one
• InChI: InChI=1S/C19H15FN4O2/c20-14-10-21-19(22-11-14)24-9-8-23(12-17(24)25)18(26)16-7-3-5-13-4-1-2-6-15(13)16/h1-7,10-11H,8-9,12H2
• InChI Key: VHKAXXHBVDDSSV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)CN1C(=O)C2=CC=CC3=CC=CC=C32)C4=NC=C(C=N4)F
• Molecular Formula: C19H15FN4O2
• Molecular Weight: 350.3 g/mol

Description

1-(5-Fluoropyrimidin-2-yl)-4-(naphthalene-1-carbonyl)piperazin-2-one is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism Of Action

The exact mechanism of action of 1-(5-Fluoropyrimidin-2-yl)-4-(naphthalene-1-carbonyl)piperazin-2-one is not fully understood. However, it has been reported to inhibit the activity of thymidylate synthase, an enzyme that is involved in the synthesis of DNA. This inhibition leads to the disruption of DNA synthesis and ultimately results in cell death.
Biochemical and Physiological Effects:
1-(5-Fluoropyrimidin-2-yl)-4-(naphthalene-1-carbonyl)piperazin-2-one has been reported to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit the replication of viruses and bacteria. Additionally, it has also been reported to have anti-inflammatory and analgesic properties.

Advantages And Limitations For Lab Experiments

One of the major advantages of 1-(5-Fluoropyrimidin-2-yl)-4-(naphthalene-1-carbonyl)piperazin-2-one is its potential use as a therapeutic agent for various diseases. However, its use in lab experiments is limited by its toxicity and the need for specialized equipment and facilities for handling the compound.

Future Directions

There are several future directions for research on 1-(5-Fluoropyrimidin-2-yl)-4-(naphthalene-1-carbonyl)piperazin-2-one. One potential direction is the development of new synthetic methods for the compound. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in the field of medicinal chemistry. Furthermore, its potential use as a diagnostic tool for various diseases should be investigated.

Synthesis Methods

The synthesis of 1-(5-Fluoropyrimidin-2-yl)-4-(naphthalene-1-carbonyl)piperazin-2-one involves the reaction of 5-fluorouracil with 1-naphthalenecarboxylic acid chloride in the presence of triethylamine. The resulting intermediate is then reacted with piperazine in the presence of acetic acid to yield the final product.

Scientific Research Applications

1-(5-Fluoropyrimidin-2-yl)-4-(naphthalene-1-carbonyl)piperazin-2-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been reported to exhibit anticancer, antiviral, and antibacterial activities. Additionally, it has also been investigated for its potential use as a diagnostic tool for various diseases.